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Compound of Interest

Compound Name: 4-Acetamidosalicylic acid

Cat. No.: B020674

This technical guide provides a comprehensive overview of 4-Acetamidosalicylic acid, a
salicylic acid derivative of interest to researchers, scientists, and professionals in drug
development. This document details its chemical identity, physicochemical properties,
synthesis protocols, and potential therapeutic applications, presenting data in a clear and
accessible format.

Chemical Identity and Properties

4-Acetamidosalicylic acid, a derivative of salicylic acid, is characterized by an acetamido
group at the fourth position of the benzene ring. This modification influences its chemical and
biological properties.

CAS Number: 50-86-2[1][2][3][4]
IUPAC Name: 4-acetamido-2-hydroxybenzoic acid[1]

Synonyms: 4-Acetamido-2-hydroxybenzoic acid, 4-(Acetylamino)-2-hydroxybenzoic acid, p-
Acetamidosalicylic acid, N-Acetyl-p-aminosalicylic acid, N-Acetyl-4-aminosalicylic acid[1][3]

Physicochemical Data
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Property Value Source
Molecular Formula CoHoNO4 [1112]1[5]
Molecular Weight 195.17 g/mol [11[2][5]
Melting Point 227-229 °C [2]
Appearance White solid

Soluble in ethanol, methanol,

dimethyl sulfoxide (DMSO),
Solubility acetonitrile, acetic acid, and

acetone; hot-soluble in ethyl

acetate and water.[6]

Toxicity (LDso)

2048 mg/kg (intraperitoneal,

mouse)

[2]

Synthesis of 4-Acetamidosalicylic Acid

The primary and most common industrial method for synthesizing 4-Acetamidosalicylic acid

is through the acetylation of 4-aminosalicylic acid. This reaction typically employs acetic

anhydride or acetyl chloride as the acetylating agent.[7]

Experimental Protocol: Acetylation of 4-Aminosalicylic

Acid

This protocol is a representative method for the synthesis of 4-Acetamidosalicylic acid.

Materials:

Ethyl acetate

4-Aminosalicylic acid

Sodium bicarbonate

Acetic anhydride or Acetyl chloride
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e Water

e Brine solution

e Anhydrous sodium sulfate

Procedure:

e A solution of 4-aminosalicylic acid in ethyl acetate is prepared.

e An aqueous solution of sodium bicarbonate is added to the reaction mixture, which is then
cooled to 0 °C.

o Acetyl chloride (or acetic anhydride) is added dropwise to the stirred mixture over a period of
15 minutes.

e The reaction mixture is allowed to warm to room temperature and is stirred for an additional
2 hours.

e The organic and aqueous layers are separated.

e The organic layer is washed with brine, dried over anhydrous sodium sulfate, and the solvent
is removed under reduced pressure to yield 4-Acetamidosalicylic acid.
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Synthesis Workflow of 4-Acetamidosalicylic Acid
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Caption: A flowchart illustrating the key steps in the synthesis of 4-Acetamidosalicylic acid via
acetylation.

Potential Applications and Biological Activity

4-Acetamidosalicylic acid serves as a versatile reactant in the synthesis of various
derivatives with potential therapeutic applications. It is notably used in the preparation of
salicylanilide derivatives, which have been investigated as inhibitors of the protein tyrosine
kinase epidermal growth factor receptor.[3] Additionally, it is recognized as an impurity in the
pharmaceutical drug Metoclopramide.[3][5]

The broader family of salicylic acid derivatives is well-documented for a wide range of biological
activities, including antimicrobial, anti-inflammatory, and anti-cancer properties.[8][9] While
specific signaling pathways for 4-Acetamidosalicylic acid are not extensively characterized,
the known pathways of salicylic acid and its analogues provide a basis for understanding its
potential mechanisms of action. For instance, derivatives of the structurally similar 5-
acetamidosalicylic acid have been explored as potential COX-2 inhibitors for analgesic
applications.[6]

Salicylic acid itself is a key signaling molecule in plants, mediating systemic acquired
resistance against pathogens.[10][11] A proposed biosynthetic pathway involves the conversion
of cinnamic acid to salicylic acid.[11]
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Potential Biological Relevance of Salicylic Acid Derivatives
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Caption: A simplified diagram showing a biosynthetic pathway for salicylic acid and its link to
biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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